Cas no 1869831-87-7 (1-Cyclobutyl-2-(4-methylpiperidin-2-yl)propan-1-one)

• Product Name: 1-Cyclobutyl-2-(4-methylpiperidin-2-yl)propan-1-one
• CAS No: 1869831-87-7
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5713025
• PubChem ID: 131140590
• Update Time: 2025-05-24

1-Cyclobutyl-2-(4-methylpiperidin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1127297
• 1-Cyclobutyl-2-(4-methylpiperidin-2-yl)propan-1-one
• 1869831-87-7
• CID 131140590
• 1-Propanone, 1-cyclobutyl-2-(4-methyl-2-piperidinyl)-

• Inchi： 1S/C13H23NO/c1-9-6-7-14-12(8-9)10(2)13(15)11-4-3-5-11/h9-12,14H,3-8H2,1-2H3
• InChI Key： BRSVXMKTXWEPRY-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1CC(C)CCN1)C1CCC1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.972±0.06 g/cm3(Predicted)
• Boiling Point: 287.7±13.0 °C(Predicted)
• pka: 9.17±0.10(Predicted)

Additional information on 1-Cyclobutyl-2-(4-methylpiperidin-2-yl)propan-1-one

Introduction to 1-Cyclobutyl-2-(4-Methylpiperidin-2-Yl)Propan-1-One (CAS No: 1869831-87-7)

The compound 1-Cyclobutyl-2-(4-methylpiperidin-2-yl)propan-1-one, identified by the CAS number 1869831-87-7, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of ketones, characterized by the presence of a carbonyl group (C=O) bonded to two alkyl groups. The molecule's structure consists of a cyclobutane ring attached to a propanone backbone, which is further connected to a substituted piperidine ring.

The cyclobutane ring in the molecule contributes to its unique chemical properties, including its stability and reactivity. Cyclobutane derivatives are known for their strained ring structure, which can influence the compound's behavior in various chemical reactions. The 4-methylpiperidine moiety adds another layer of complexity, introducing a six-membered ring with a methyl substituent at the fourth position. This substitution pattern can significantly affect the molecule's steric and electronic properties.

Recent studies have highlighted the potential of this compound in pharmaceutical research. The propanone backbone serves as a versatile platform for further functionalization, allowing chemists to explore its role in drug design. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity, making them promising candidates for therapeutic agents.

In terms of synthesis, 1-Cyclobutyl-2-(4-methylpiperidin-2-yl)propan-1-one can be prepared through various routes, including nucleophilic addition and cyclization reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Researchers have also explored green chemistry approaches to synthesize this compound, minimizing environmental impact while maintaining high yields.

The physical properties of this compound are equally intriguing. Its melting point and boiling point are influenced by the interplay between the cyclobutane ring's strain energy and the piperidine ring's flexibility. Additionally, the compound exhibits moderate solubility in organic solvents, making it suitable for use in various organic reactions.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods provide insights into its molecular structure and purity, ensuring that it meets the highest standards for research and industrial applications.

Looking ahead, the versatility of 1-Cyclobutyl-2-(4-methylpiperidin-2-yl)propan-1-one suggests that it will continue to be a valuable tool in organic synthesis and drug discovery. Its unique combination of structural features makes it an ideal candidate for exploring novel chemical reactions and developing innovative materials.

In conclusion, 1-Cyclobutyl-2-(4-methylpiperidin-2-yl)propan-1-one (CAS No: 1869831-87-) is a multifaceted compound with significant potential in various scientific domains. By leveraging cutting-edge research and advanced analytical techniques, scientists can unlock new possibilities for this intriguing molecule.